Cas no 1029714-84-8 (6-(4-Bromo-3-fluorophenyl)-1,2,4-triazin-3-amine)

• Product Name: 6-(4-Bromo-3-fluorophenyl)-1,2,4-triazin-3-amine
• CAS No: 1029714-84-8
• MF: C₉H₆BrFN₄
• MW: 269.073143482208
• MDL: MFCD28401861
• CID: 4559478
• PubChem ID: 57516523
• Update Time: 2025-11-02

6-(4-Bromo-3-fluorophenyl)-1,2,4-triazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-(4-bromo-3-fluorophenyl)-1,2,4-triazin-3-amine
• AMY30219
• SY270756
• 3-Amino-6-(4-bromo-3-fluorophenyl)-1,2,4-triazine
• SSJJUCPZNBJWOS-UHFFFAOYSA-N
• 1029714-84-8
• SCHEMBL1427190
• MFCD28401861
• DB-207260
• 6-(4-Bromo-3-fluorophenyl)-1,2,4-triazin-3-amine

• MDL： MFCD28401861
• Inchi： 1S/C9H6BrFN4/c10-6-2-1-5(3-7(6)11)8-4-13-9(12)15-14-8/h1-4H,(H2,12,13,15)
• InChI Key： SSJJUCPZNBJWOS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)C1=CN=C(N)N=N1

Computed Properties

• Exact Mass: 267.97599g/mol
• Monoisotopic Mass: 267.97599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 269.07g/mol
• XLogP3: 1.3
• Topological Polar Surface Area: 64.7

Additional information on 6-(4-Bromo-3-fluorophenyl)-1,2,4-triazin-3-amine

Comprehensive Guide to 6-(4-Bromo-3-fluorophenyl)-1,2,4-triazin-3-amine (CAS No. 1029714-84-8): Properties, Applications, and Market Insights

6-(4-Bromo-3-fluorophenyl)-1,2,4-triazin-3-amine (CAS No. 1029714-84-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This triazine derivative features a unique molecular structure combining a bromo-fluorophenyl moiety with a triazin-3-amine group, making it valuable for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, with studies suggesting utility in targeted therapies.

The compound's physicochemical properties include a molecular weight of 268.09 g/mol and moderate lipophilicity (predicted LogP ~2.3), which contributes to its bioavailability in biological systems. Its crystalline structure has been characterized by X-ray diffraction, revealing important intermolecular interactions that influence its solid-state stability. These characteristics make 6-(4-Bromo-3-fluorophenyl)-1,2,4-triazin-3-amine particularly interesting for formulation scientists working on controlled release systems.

In pharmaceutical applications, this triazine-based compound has shown promise as a building block for developing novel anticancer agents. Recent publications highlight its use in creating EGFR inhibitors, addressing a growing demand for precision medicine approaches in oncology. The presence of both bromine and fluorine atoms allows for versatile structure-activity relationship (SAR) modifications, enabling medicinal chemists to fine-tune potency and selectivity.

The agrochemical sector has explored 6-(4-Bromo-3-fluorophenyl)-1,2,4-triazin-3-amine as a potential herbicide intermediate, capitalizing on the triazine core's known activity against weed growth. Its mode of action appears to involve inhibition of photosynthetic electron transport, similar to other triazine-class herbicides, but with potentially improved selectivity profiles. This application aligns with current industry trends toward environmentally friendly pesticides with reduced ecological impact.

Market analysis indicates growing demand for 1029714-84-8 among contract research organizations (CROs) and custom synthesis providers. The global market for fluorinated pharmaceutical intermediates is projected to expand at 6.8% CAGR through 2030, driven by increased drug discovery activities and the popularity of fluorine-containing drugs. Suppliers report particular interest from researchers working on next-generation kinase inhibitors and targeted cancer therapies.

Synthetic approaches to 6-(4-Bromo-3-fluorophenyl)-1,2,4-triazin-3-amine typically involve multi-step sequences starting from commercially available 4-bromo-3-fluorobenzonitrile. Recent process optimization efforts have focused on improving atom economy and reducing heavy metal catalyst usage, responding to the pharmaceutical industry's push for greener chemistry practices. Advanced flow chemistry methods have demonstrated particular promise for scaling up production while maintaining high purity (>98%).

Analytical characterization of CAS 1029714-84-8 typically employs HPLC-MS for purity assessment and NMR spectroscopy (particularly ¹⁹F NMR) for structural confirmation. The compound shows characteristic UV absorption at 265 nm (ε = 12,500 M^-1cm^-1), useful for quantitative analysis in biological matrices. These analytical features make it suitable for ADME studies in drug development programs.

Storage and handling recommendations for 6-(4-Bromo-3-fluorophenyl)-1,2,4-triazin-3-amine suggest protection from light and moisture at temperatures below -20°C for long-term stability. The compound demonstrates good thermal stability up to 180°C by DSC analysis, making it compatible with various formulation processes. Proper material safety assessments should always be conducted prior to laboratory use, following standard protocols for research chemicals.

Emerging research directions for this compound include exploration as a PET tracer precursor (utilizing the bromine atom for radiohalogenation) and as a covalent warhead in proteolysis-targeting chimeras (PROTACs). These applications leverage current trends in theranostic development and targeted protein degradation, respectively. The scientific community continues to investigate novel derivatives of 1029714-84-8 to address unmet needs in precision medicine.

For researchers sourcing 6-(4-Bromo-3-fluorophenyl)-1,2,4-triazin-3-amine, quality verification should include certificate of analysis review and batch-to-batch consistency checks. Leading suppliers now offer custom isotope-labeled versions (e.g., ¹³C, ¹⁵N) for metabolic studies, responding to growing demand in mechanistic pharmacology research. The compound's versatility ensures its continued relevance across multiple life science disciplines.